Cas no 52173-65-6 (Phenol, 4,4'-(2,2-dimethylpropylidene)bis-)

Phenol, 4,4'-(2,2-dimethylpropylidene)bis- structure
52173-65-6 structure
Product Name:Phenol, 4,4'-(2,2-dimethylpropylidene)bis-
CAS No:52173-65-6
MF:C17H20O2
MW:256.339505195618
CID:360367
PubChem ID:15597034
Update Time:2025-04-19

Phenol, 4,4'-(2,2-dimethylpropylidene)bis- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4,4'-(2,2-dimethylpropylidene)bis-
    • 4-[1-(4-hydroxyphenyl)-2,2-dimethylpropyl]phenol
    • SCHEMBL5457267
    • 4,4'-(2,2-dimethylpropane-1,1-diyl)diphenol
    • 52173-65-6
    • DTXSID90575434
    • Inchi: 1S/C17H20O2/c1-17(2,3)16(12-4-8-14(18)9-5-12)13-6-10-15(19)11-7-13/h4-11,16,18-19H,1-3H3
    • InChI Key: OMFKAAYGALHAKD-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)C(C1C=CC(=CC=1)O)C(C)(C)C

Computed Properties

  • Exact Mass: 256.1464
  • Monoisotopic Mass: 256.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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